Cas no 2241140-60-1 (5-Formylthiophene-3-sulfonamide)

• Product Name: 5-Formylthiophene-3-sulfonamide
• CAS No: 2241140-60-1
• MF: C₅H₅NO₃S₂
• MW: 191.228098630905
• CID: 5462766
• Update Time: 2025-05-20

5-Formylthiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Formylthiophene-3-sulfonamide
• starbld0032746
• Z3304641385

• Inchi： 1S/C5H5NO3S2/c6-11(8,9)5-1-4(2-7)10-3-5/h1-3H,(H2,6,8,9)
• InChI Key： XCSMACUHESNDDY-UHFFFAOYSA-N
• SMILES： S(C1=CSC(C=O)=C1)(N)(=O)=O

Computed Properties

• Exact Mass: 190.97108537 g/mol
• Monoisotopic Mass: 190.97108537 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 191.2
• XLogP3: 0
• Topological Polar Surface Area: 114

Additional information on 5-Formylthiophene-3-sulfonamide

Recent Advances in 5-Formylthiophene-3-sulfonamide (CAS: 2241140-60-1) Research: A Comprehensive Review

The compound 5-Formylthiophene-3-sulfonamide (CAS: 2241140-60-1) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel enzyme inhibitors and therapeutic agents. This heterocyclic sulfonamide derivative combines the unique electronic properties of the thiophene ring with the versatile sulfonamide pharmacophore, making it an attractive target for drug discovery. Recent studies have demonstrated its potential applications in targeting carbonic anhydrases, metalloproteinases, and other biologically relevant enzymes, with implications for treating conditions ranging from cancer to infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship of 5-Formylthiophene-3-sulfonamide derivatives as selective inhibitors of human carbonic anhydrase IX (hCA IX), a well-established anticancer target. The research team synthesized a series of analogs with modifications at the formyl group and sulfonamide moiety, identifying compound 2241140-60-1 as showing exceptional potency (IC50 = 8.2 nM) and selectivity (>100-fold over hCA II). X-ray crystallography revealed unique binding interactions with the zinc-coordinated active site, including hydrogen bonding with Thr199 and hydrophobic interactions with Val121.

In parallel research, 5-Formylthiophene-3-sulfonamide has shown promise in antimicrobial applications. A recent ACS Infectious Diseases publication reported its efficacy against drug-resistant Mycobacterium tuberculosis strains when incorporated into hybrid molecules with known antitubercular agents. The formyl group was found to enhance membrane permeability while the sulfonamide contributed to target engagement with essential bacterial enzymes. Molecular dynamics simulations suggested stable binding to DprE1, a key enzyme in mycobacterial cell wall biosynthesis.

The compound's synthetic accessibility has also been improved through recent methodological advances. A 2024 Organic Process Research & Development paper described a scalable, one-pot preparation of 2241140-60-1 from commercially available 3-bromothiophene-2-carbaldehyde, featuring a novel sulfamoylation step using chlorosulfonyl isocyanate under flow chemistry conditions. This process achieved 78% overall yield with >99% purity, addressing previous challenges in large-scale production of this valuable intermediate.

Emerging computational studies have further illuminated the drug-like properties of 5-Formylthiophene-3-sulfonamide. QSAR models predict favorable ADME profiles for derivatives, with particular emphasis on their balanced lipophilicity (calculated logP 1.2-1.8) and good aqueous solubility (>50 μg/mL at pH 7.4). These characteristics, combined with the scaffold's metabolic stability (t1/2 > 120 min in human liver microsomes), position it as a privileged structure for further optimization.

Current research directions include exploring the compound's potential in targeted protein degradation (PROTACs) and as a warhead for covalent inhibitors. Preliminary results presented at the 2024 American Chemical Society meeting demonstrated successful incorporation into CRBN-recruiting PROTACs that selectively degrade oncogenic proteins. The formyl group's reactivity with primary amines has also enabled development of reversible covalent inhibitors of cysteine proteases, showing promise in inflammatory disease models.

In conclusion, 5-Formylthiophene-3-sulfonamide (2241140-60-1) represents a versatile and pharmacologically relevant scaffold with demonstrated applications across multiple therapeutic areas. Ongoing research continues to expand its utility through structural modifications and novel therapeutic strategies, supported by improved synthetic methods and deeper mechanistic understanding. Future studies will likely focus on clinical translation of the most promising derivatives and exploration of additional biological targets.